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Compound of Interest

Compound Name: Ablacton

Cat. No.: B1205950

ANOTE ON THE TERM "ABLACTON": Initial searches for "Ablacton” in the context of gene
expression analysis did not yield specific results. "Ablacton" is listed as a synonym for a
mixture of hormonal substances in some chemical databases. However, the term is not
commonly used in recent scientific literature regarding gene expression. In contrast, searches
for similar-sounding compounds, "Aldactone” (the brand name for Spironolactone) and
"Alantolactone,"” yielded substantial information on their roles in modulating gene expression.
This document provides detailed application notes and protocols for these two compounds,
which are of significant interest to researchers in pharmacology and drug development.

Spironolactone (Aldactone) in Gene Expression
Analysis

Spironolactone is a synthetic steroid and a specific antagonist of aldosterone, acting primarily
through competitive binding to the mineralocorticoid receptor (MR).[1] Its effects on gene
expression are of interest in cardiovascular disease, hypertension, and other conditions related
to aldosterone signaling.

Application Notes

Spironolactone is utilized in gene expression studies to investigate its role as a
mineralocorticoid receptor antagonist and its potential off-target effects. Key applications
include:
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e Antagonism of Aldosterone-Induced Gene Expression: Spironolactone is used to block the
transcriptional effects of aldosterone, which regulates genes involved in sodium and
potassium balance, blood pressure, and fibrosis.

o Cardiovascular and Renal Gene Regulation: It has been shown to modulate the expression
of genes implicated in cardiovascular and renal function, such as integrin beta3 and HCN
proteins.[2][3]

 Inflammatory and Immune Response: Studies have revealed that spironolactone can affect
the expression of genes involved in inflammation and immunity, sometimes independently of
the mineralocorticoid receptor.[1][4]

Signaling Pathway

Spironolactone primarily acts by blocking the aldosterone signaling pathway. Aldosterone, a
mineralocorticoid hormone, binds to the mineralocorticoid receptor (MR) in the cytoplasm. This
complex then translocates to the nucleus, where it binds to hormone response elements on the
DNA, leading to the transcription of target genes. Spironolactone competitively binds to the
MR, preventing aldosterone from binding and initiating this transcriptional cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

